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Compound of Interest

Compound Name: Solketal

Cat. No.: B138546 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for

environmental protection and workplace safety. This guide provides detailed, step-by-step

procedures for the proper disposal of Solketal (also known as (2,2-Dimethyl-1,3-dioxolan-4-

yl)methanol), a versatile and widely used solvent in research and development. Adherence to

these guidelines will help your facility maintain a safe operational environment and comply with

regulatory standards.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, it is crucial to be aware of the inherent properties and

hazards associated with Solketal. This information is critical for safe handling and in the event

of an accidental spill.
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Property Data Reference

Appearance Clear, colorless liquid [1]

Molecular Formula C₆H₁₂O₃ [1]

Boiling Point 188 to 189 °C (370 to 372 °F) [1]

Flash Point 80 °C (176 °F) [1]

Density 1.063 g/mL at 25 °C [1]

Solubility in Water Miscible [1]

Primary Hazards
Causes serious eye irritation.

[2] Combustible liquid.[3][4]
[2][3][4]

Incompatibilities Strong oxidizing agents, acids. [2][3]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[2]

[2]

Step-by-Step Disposal Protocol for Solketal
The following protocol outlines the standard operating procedure for the collection, storage,

and disposal of Solketal waste in a laboratory setting.

1. Waste Identification and Segregation:

Identify the waste stream as "non-halogenated organic solvent."

Crucially, do not mix Solketal waste with halogenated solvents.[5] Mixing these waste

streams will necessitate treating the entire volume as more hazardous and will significantly

increase disposal costs.[5]

Avoid mixing Solketal with incompatible materials such as strong oxidants.[2][3]

2. Waste Collection:
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Use a designated and clearly labeled waste container. The container should be made of a

material compatible with Solketal (e.g., high-density polyethylene, glass). Do not use metal

containers for any acidic or basic waste.[6]

The container must be in good condition with a secure, tight-fitting lid to prevent leaks or the

escape of vapors.[5]

Fill the container to no more than 90% of its capacity to allow for vapor expansion and to

prevent spills.[6]

3. Labeling of Waste Containers:

Properly label the waste container with a "Hazardous Waste" label.[6]

The label must include:

The words "Hazardous Waste."

The full chemical name: "Solketal" or "(2,2-Dimethyl-1,3-dioxolan-4-yl)methanol."

The specific hazard characteristics (e.g., "Combustible," "Irritant").

The date on which the first drop of waste was added to the container (accumulation start

date).

The name and contact information of the responsible laboratory personnel.

4. Temporary Storage in the Laboratory:

Store the sealed and labeled waste container in a designated satellite accumulation area

that is close to the point of generation and under the direct control of laboratory personnel.[6]

The storage area must be well-ventilated.[3][4]

Ensure secondary containment is in place to capture any potential leaks or spills.[6]

Keep the waste container away from sources of ignition, heat, and open flames.[3][4]
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5. Final Disposal:

Solketal waste must be disposed of through a licensed hazardous waste disposal company.

[4][5] Your institution's Environmental Health and Safety (EHS) office will coordinate the

pickup and disposal.

Under no circumstances should Solketal be disposed of down the drain.[5] This is a violation

of environmental regulations.

Follow your institution's specific procedures for requesting a waste pickup from the EHS

office.

Emergency Procedures for Solketal Spills
In the event of an accidental release, follow these procedures:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and increase ventilation.

Control Ignition Sources: Remove all sources of ignition from the area.[7]

Contain the Spill: For small spills, absorb the liquid with an inert, non-combustible absorbent

material such as sand, diatomaceous earth, or vermiculite.[3]

Collect and Dispose: Carefully collect the absorbed material and place it into a sealable,

properly labeled container for disposal as hazardous waste.[7][8]

Decontaminate: Clean the spill area with soap and water. Collect the cleaning materials and

any contaminated water for proper disposal.[3]

Personal Protection: Always wear appropriate PPE, including gloves, safety goggles, and a

lab coat, when cleaning up spills.

Solketal Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Solketal waste in a laboratory environment.
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Solketal Disposal Workflow
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Caption: Decision workflow for the safe disposal of Solketal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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